2-(Aminomethyl)-4-hydroxybenzaldehyde
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Description
2-(Aminomethyl)-4-hydroxybenzaldehyde is an aromatic aldehyde derivative featuring a hydroxyl group at the para position (C4) and an aminomethyl (-CH2NH2) substituent at the ortho position (C2). Its molecular formula is C8H9NO2 (calculated molecular weight: 151.16 g/mol).
Properties
Molecular Formula |
C8H9NO2 |
|---|---|
Molecular Weight |
151.16 g/mol |
IUPAC Name |
2-(aminomethyl)-4-hydroxybenzaldehyde |
InChI |
InChI=1S/C8H9NO2/c9-4-7-3-8(11)2-1-6(7)5-10/h1-3,5,11H,4,9H2 |
InChI Key |
KLDRHFILTJFSTH-UHFFFAOYSA-N |
Canonical SMILES |
C1=CC(=C(C=C1O)CN)C=O |
Origin of Product |
United States |
Preparation Methods
Synthetic Routes and Reaction Conditions: The synthesis of 2-(Aminomethyl)-4-hydroxybenzaldehyde typically involves the following steps:
Starting Material: The synthesis often begins with 4-hydroxybenzaldehyde.
Aminomethylation: The introduction of the aminomethyl group can be achieved through a Mannich reaction, where 4-hydroxybenzaldehyde reacts with formaldehyde and a primary amine (e.g., methylamine) under acidic conditions.
Purification: The product is then purified using standard techniques such as recrystallization or chromatography.
Industrial Production Methods: While specific industrial methods for the large-scale production of 2-(Aminomethyl)-4-hydroxybenzaldehyde are not well-documented, the general principles of organic synthesis and purification would apply. Industrial production would likely involve optimization of reaction conditions to maximize yield and purity, as well as the use of continuous flow reactors for scalability.
Chemical Reactions Analysis
Types of Reactions: 2-(Aminomethyl)-4-hydroxybenzaldehyde can undergo various chemical reactions, including:
Oxidation: The aldehyde group can be oxidized to a carboxylic acid using oxidizing agents such as potassium permanganate (KMnO4) or chromium trioxide (CrO3).
Reduction: The aldehyde group can be reduced to a primary alcohol using reducing agents like sodium borohydride (NaBH4) or lithium aluminum hydride (LiAlH4).
Substitution: The hydroxyl group can participate in nucleophilic substitution reactions, where it is replaced by other functional groups.
Common Reagents and Conditions:
Oxidation: KMnO4 in an alkaline medium or CrO3 in an acidic medium.
Reduction: NaBH4 in methanol or LiAlH4 in ether.
Substitution: Various nucleophiles such as halides or amines under appropriate conditions.
Major Products:
Oxidation: 2-(Aminomethyl)-4-hydroxybenzoic acid.
Reduction: 2-(Aminomethyl)-4-hydroxybenzyl alcohol.
Substitution: Depending on the nucleophile, products such as 2-(Aminomethyl)-4-alkoxybenzaldehyde can be formed.
Scientific Research Applications
2-(Aminomethyl)-4-hydroxybenzaldehyde has several applications in scientific research:
Chemistry: It serves as an intermediate in the synthesis of more complex organic molecules and can be used in the development of new materials with specific properties.
Biology: The compound can be used in the study of enzyme interactions and as a building block for biologically active molecules.
Industry: The compound can be used in the production of polymers and other materials with unique properties.
Mechanism of Action
The mechanism of action of 2-(Aminomethyl)-4-hydroxybenzaldehyde depends on its specific application. In biological systems, it may interact with enzymes or receptors, influencing biochemical pathways. The aminomethyl and hydroxyl groups can form hydrogen bonds and other interactions with target molecules, affecting their activity and function.
Comparison with Similar Compounds
Structural and Functional Group Analysis
The table below compares 2-(Aminomethyl)-4-hydroxybenzaldehyde with key analogs:
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Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.
